tert-butyl (3R)-3-amino-5-methylhexanoate
Overview
Description
Scientific Research Applications
Synthesis of Other Compounds
This compound is commonly used as a reagent for the synthesis of other compounds. In chemistry, reagents are used to cause a chemical reaction or see if a reaction occurs.
Catalyst for Certain Reactions
It can also act as a catalyst for certain reactions. A catalyst is a substance that speeds up a chemical reaction, but is not consumed by the reaction.
Ligand in Coordination Chemistry
In coordination chemistry, it is used as a ligand. A ligand is an ion or molecule that binds to a central metal atom to form a coordination complex.
Enzyme Inhibitor
It can be used as an inhibitor of enzymes. Enzyme inhibitors are molecules that bind to enzymes and decrease their activity.
6. Implication in Biosynthetic and Biodegradation Pathways The tert-butyl group, which is part of the “tert-butyl (3R)-3-aminobutanoate” molecule, has implications in biosynthetic and biodegradation pathways . This means it could play a role in the synthesis of biological molecules and their breakdown in the body.
Safety and Hazards
“tert-butyl (3R)-3-amino-5-methylhexanoate” is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion/irritation and serious eye damage/eye irritation . It is advised to avoid ingestion and inhalation, and to use personal protective equipment when handling this chemical .
Mechanism of Action
Target of Action
The tert-butyl group, a component of this compound, is known for its unique reactivity pattern and its implications in various biosynthetic and biodegradation pathways .
Mode of Action
The tert-butyl group is known to elicit a unique reactivity pattern, which is highlighted by its characteristic applications in chemical transformations . This suggests that the compound may interact with its targets through chemical transformations, leading to changes in the targets’ functions .
Biochemical Pathways
The tert-butyl group is known to be relevant in various biosynthetic and biodegradation pathways . This suggests that the compound may influence these pathways, leading to downstream effects.
Result of Action
The tert-butyl group is known for its unique reactivity pattern, suggesting that the compound may induce specific molecular and cellular changes .
properties
IUPAC Name |
tert-butyl (3R)-3-amino-5-methylhexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23NO2/c1-8(2)6-9(12)7-10(13)14-11(3,4)5/h8-9H,6-7,12H2,1-5H3/t9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBOPVTYXLFEVGP-SECBINFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CC(=O)OC(C)(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@H](CC(=O)OC(C)(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
166023-29-6 |
Source
|
| Record name | tert-Butyl (3R)-3-amino-5-methyl-hexanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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